An In-depth Technical Guide to the Synthesis and Characterization of 4,6-dimethyl-1H-indazole
An In-depth Technical Guide to the Synthesis and Characterization of 4,6-dimethyl-1H-indazole
This guide provides a comprehensive overview of the synthesis and characterization of 4,6-dimethyl-1H-indazole, a heterocyclic compound of significant interest to researchers, scientists, and professionals in the field of drug development. The indazole scaffold is a privileged structure in medicinal chemistry, and understanding the synthesis and properties of its derivatives is crucial for the development of novel therapeutic agents.[1] This document outlines a validated synthetic pathway, details the underlying chemical principles, and provides a thorough guide to the characterization of the target molecule.
Introduction and Significance
Indazoles are bicyclic heterocyclic aromatic organic compounds consisting of the fusion of a benzene ring and a pyrazole ring. The 1H-indazole tautomer is generally more stable than the 2H-indazole form.[2] The unique structural and electronic properties of the indazole nucleus make it a versatile scaffold for the design of biologically active molecules. Derivatives of indazole have shown a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The strategic placement of methyl groups at the 4 and 6 positions of the indazole ring can significantly influence its physicochemical properties and biological activity, making 4,6-dimethyl-1H-indazole a valuable compound for further derivatization and screening in drug discovery programs.
Retrosynthetic Analysis and Synthetic Strategy
A logical and efficient synthetic route to 4,6-dimethyl-1H-indazole commences from the readily available starting material, 3,5-dimethylaniline. The retrosynthetic analysis reveals a pathway that involves the sequential introduction and transformation of functional groups to construct the target indazole ring system.
The forward synthesis, therefore, involves four key transformations:
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Diazotization and Cyanation (Sandmeyer Reaction): Conversion of 3,5-dimethylaniline to 3,5-dimethylbenzonitrile.
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Nitration: Regioselective introduction of a nitro group at the 2-position of 3,5-dimethylbenzonitrile.
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Reduction: Conversion of the nitro group to an amino group to yield 2-amino-3,5-dimethylbenzonitrile.
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Cyclization: Intramolecular ring closure of the ortho-amino benzonitrile to form the indazole ring.
Detailed Experimental Protocols
This section provides a step-by-step methodology for the synthesis of 4,6-dimethyl-1H-indazole.
Synthesis of 3,5-dimethylbenzonitrile from 3,5-dimethylaniline
The initial step involves the conversion of the amino group of 3,5-dimethylaniline into a nitrile group via a Sandmeyer reaction. This classic transformation proceeds through a diazonium salt intermediate.[3]
Protocol:
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Diazotization:
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In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath to 0-5 °C, dissolve 3,5-dimethylaniline (1.0 eq.) in a mixture of concentrated hydrochloric acid and water.
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Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq.) dropwise, ensuring the temperature remains below 5 °C.
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Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.
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Cyanation:
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In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq.) and sodium cyanide (1.2 eq.) in water.
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Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring.
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Allow the reaction mixture to warm to room temperature and then heat gently to complete the reaction, monitoring for the cessation of nitrogen gas evolution.
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Cool the mixture and extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).
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Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by vacuum distillation or column chromatography on silica gel.
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Synthesis of 2-nitro-3,5-dimethylbenzonitrile
The next step is the regioselective nitration of 3,5-dimethylbenzonitrile. The directing effects of the methyl and cyano groups favor the introduction of the nitro group at the 2-position.
Protocol:
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In a round-bottom flask, cool a mixture of concentrated sulfuric acid and fuming nitric acid to 0 °C.
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Slowly add 3,5-dimethylbenzonitrile (1.0 eq.) to the cold nitrating mixture with constant stirring, maintaining the temperature below 10 °C.
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After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).
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Carefully pour the reaction mixture onto crushed ice and extract the product with ethyl acetate.
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Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.
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Dry the organic phase over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude product.
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Recrystallize the crude 2-nitro-3,5-dimethylbenzonitrile from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.
Synthesis of 2-amino-3,5-dimethylbenzonitrile
The reduction of the nitro group to an amino group is a critical step in preparing the precursor for cyclization.
Protocol:
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In a flask, suspend 2-nitro-3,5-dimethylbenzonitrile (1.0 eq.) in a mixture of ethanol and water.
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Add iron powder (excess) and a catalytic amount of ammonium chloride.
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Heat the mixture to reflux with vigorous stirring for several hours until the reaction is complete (monitored by TLC).
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Filter the hot reaction mixture through a pad of celite to remove the iron salts, washing the filter cake with hot ethanol.
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Combine the filtrates and remove the ethanol under reduced pressure.
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Extract the aqueous residue with ethyl acetate.
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Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford 2-amino-3,5-dimethylbenzonitrile.
Synthesis of 4,6-dimethyl-1H-indazole
The final step is the cyclization of 2-amino-3,5-dimethylbenzonitrile to form the indazole ring. This can be achieved through diazotization followed by intramolecular cyclization.
Protocol:
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Dissolve 2-amino-3,5-dimethylbenzonitrile (1.0 eq.) in glacial acetic acid and cool the solution to 0-5 °C.
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Add a solution of sodium nitrite (1.0 eq.) in a minimal amount of water dropwise, keeping the temperature below 10 °C.
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After the addition, allow the mixture to stir at low temperature for a short period and then warm to room temperature.
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The reaction progress can be monitored by TLC.
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Once the reaction is complete, pour the mixture into water and neutralize with a base (e.g., sodium bicarbonate).
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Extract the product with ethyl acetate.
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Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude 4,6-dimethyl-1H-indazole by column chromatography on silica gel or recrystallization.
Characterization
Thorough characterization of the synthesized 4,6-dimethyl-1H-indazole is essential to confirm its identity, purity, and structure. The following spectroscopic techniques are employed for this purpose.
Spectroscopic Data Summary
| Technique | Key Observations |
| ¹H NMR | Signals corresponding to the aromatic protons, the N-H proton, and the two methyl groups. |
| ¹³C NMR | Resonances for the aromatic carbons and the two methyl carbons. |
| IR Spectroscopy | Characteristic absorption bands for N-H stretching, C-H stretching (aromatic and aliphatic), and C=C/C=N stretching of the heterocyclic ring. |
| Mass Spectrometry | Molecular ion peak corresponding to the molecular weight of 4,6-dimethyl-1H-indazole (C₉H₁₀N₂) and characteristic fragmentation patterns. |
Detailed Spectroscopic Analysis
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum provides detailed information about the proton environment in the molecule. For 4,6-dimethyl-1H-indazole, the expected signals are:
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A broad singlet for the N-H proton (chemical shift can vary depending on solvent and concentration).
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Singlets for the aromatic protons at positions 3, 5, and 7.
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Two singlets for the methyl groups at positions 4 and 6.
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹³C NMR spectrum reveals the number and types of carbon atoms in the molecule. The expected resonances for 4,6-dimethyl-1H-indazole include:
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Signals for the seven carbons of the indazole ring system.
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Two signals for the two methyl carbons.
Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present. Key absorption bands for 4,6-dimethyl-1H-indazole are anticipated in the following regions:
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~3100-3000 cm⁻¹: Aromatic C-H stretching.
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~2950-2850 cm⁻¹: Aliphatic C-H stretching of the methyl groups.
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~1620 cm⁻¹: C=N stretching of the indazole ring.
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~1590, 1480 cm⁻¹: C=C stretching of the aromatic ring.
Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 4,6-dimethyl-1H-indazole (molecular formula C₉H₁₀N₂), the expected molecular ion peak [M]⁺ would be at m/z 146. The fragmentation pattern would likely involve the loss of methyl groups and cleavage of the pyrazole ring.
Safety Considerations
It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.
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3,5-Dimethylaniline: Toxic and a suspected carcinogen.
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Sodium Nitrite: Oxidizer and toxic.
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Cyanides (Copper(I) Cyanide, Sodium Cyanide): Highly toxic. Handle with extreme care and have an appropriate quenching agent (e.g., bleach solution) readily available.
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Nitrating Mixture (Nitric Acid, Sulfuric Acid): Highly corrosive.
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Iron Powder: Flammable solid.
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Organic Solvents: Flammable and may have associated health risks.
Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
Conclusion
This technical guide has detailed a robust and logical synthetic pathway for the preparation of 4,6-dimethyl-1H-indazole from 3,5-dimethylaniline. The multi-step synthesis involves well-established chemical transformations, and the guide provides the necessary protocols for each step. Furthermore, a comprehensive overview of the analytical techniques required for the thorough characterization of the final product has been presented. This information is intended to be a valuable resource for researchers and scientists engaged in the synthesis of novel indazole derivatives for applications in drug discovery and development.
References
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Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Retrieved from [Link]
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Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]
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NIH. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]
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Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]
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Royal Society of Chemistry. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. Retrieved from [Link]
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ACS Publications. (2022, April 11). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Retrieved from [Link]
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PubMed Central. (n.d.). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Retrieved from [Link]
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ResearchGate. (2016, April 7). 13 C NMR of indazoles. Retrieved from [Link]
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Fritz Haber Institute. (n.d.). An infrared spectroscopic study of protonated and cationic indazole. Retrieved from [Link]
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ResearchGate. (n.d.). Interpretation of IR spectrum of compound 1N1a. Retrieved from [Link]
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PubChem. (n.d.). 1H-Indazole. Retrieved from [Link]
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National Institute of Standards and Technology. (n.d.). 1H-indazole hydrochloride. Retrieved from [Link]
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